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  3. (E)-4-[(2S,3S,4S,5R)-3,4-dihydroxy-5-[[3-[(2S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid
(E)-4-[(2S,3S,4S,5R)-3,4-dihydroxy-5-[[3-[(2S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid (E)-4-[(2S,3S,4S,5R)-3,4-dihydroxy-5-[[3-[(2S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid Monic acid is an epoxy fatty acid.
Brand Name: Vulcanchem
CAS No.: 66262-68-8
VCID: VC21138577
InChI: InChI=1S/C17H28O7/c1-8(5-14(19)20)4-12-16(22)15(21)11(7-23-12)6-13-17(24-13)9(2)10(3)18/h5,9-13,15-18,21-22H,4,6-7H2,1-3H3,(H,19,20)/b8-5+/t9-,10-,11-,12-,13-,15+,16-,17-/m0/s1
SMILES: CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)O)C)C(C)O
Molecular Formula: C17H28O7
Molecular Weight: 344.4 g/mol

(E)-4-[(2S,3S,4S,5R)-3,4-dihydroxy-5-[[3-[(2S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid

CAS No.: 66262-68-8

Cat. No.: VC21138577

Molecular Formula: C17H28O7

Molecular Weight: 344.4 g/mol

* For research use only. Not for human or veterinary use.

(E)-4-[(2S,3S,4S,5R)-3,4-dihydroxy-5-[[3-[(2S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid - 66262-68-8

Specification

Description Monic acid is an epoxy fatty acid.
CAS No. 66262-68-8
Molecular Formula C17H28O7
Molecular Weight 344.4 g/mol
IUPAC Name (E)-4-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoic acid
Standard InChI InChI=1S/C17H28O7/c1-8(5-14(19)20)4-12-16(22)15(21)11(7-23-12)6-13-17(24-13)9(2)10(3)18/h5,9-13,15-18,21-22H,4,6-7H2,1-3H3,(H,19,20)/b8-5+/t9-,10-,11-,12-,13-,15+,16-,17-/m0/s1
Standard InChI Key IUBMRJVNZLQSHU-FDJBSCRHSA-N
Isomeric SMILES C[C@H]([C@H]1[C@@H](O1)C[C@H]2CO[C@H]([C@@H]([C@@H]2O)O)C/C(=C/C(=O)O)/C)[C@H](C)O
SMILES CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)O)C)C(C)O
Canonical SMILES CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)O)C)C(C)O

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